Cas no 67038-54-4 (Carbonodithioic acid, O-ethyl S-(1-methylethyl) ester)

• Product Name: Carbonodithioic acid, O-ethyl S-(1-methylethyl) ester
• CAS No: 67038-54-4
• MF: C₆H₁₂OS₂
• MW: 164.288879394531
• CID: 527993
• PubChem ID: 234031
• Update Time: 2025-04-19

Carbonodithioic acid, O-ethyl S-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid, O-ethyl S-(1-methylethyl) ester
• O-ethyl propan-2-ylsulfanylmethanethioate
• AC1L5RCA
• AC1Q7ENN
• Aethylxanthogensaeure-isopropylester
• AG-K-71103
• AR-1K9134
• CTK2F8697
• NSC33223
• o-ethyl s-propan-2-yl carbonodithioate
• O-Ethyl-S-n-isopropyldithiocarbonat
• SCHEMBL264829
• DTXSID20283752
• n-isopropyl xanthate
• NSC-33223
• 67038-54-4

• Inchi： 1S/C6H12OS2/c1-4-7-6(8)9-5(2)3/h5H,4H2,1-3H3
• InChI Key： DFAKZVAFGBPHGX-UHFFFAOYSA-N
• SMILES： S(C(OCC)=S)C(C)C

Computed Properties

• Exact Mass: 164.03306
• Monoisotopic Mass: 164.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals